(2E)-N-[4-(acetylamino)phenyl]-3-(2,6-dichlorophenyl)prop-2-enamide

• IUPAC Name: (E)-N-(4-acetamidophenyl)-3-(2,6-dichlorophenyl)prop-2-enamide
• InChI: InChI=1S/C17H14Cl2N2O2/c1-11(22)20-12-5-7-13(8-6-12)21-17(23)10-9-14-15(18)3-2-4-16(14)19/h2-10H,1H3,(H,20,22)(H,21,23)/b10-9+
• InChI Key: DUQUOPADWGLGQK-MDZDMXLPSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)C=CC2=C(C=CC=C2Cl)Cl
• Isomeric SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)/C=C/C2=C(C=CC=C2Cl)Cl
• Molecular Formula: C17H14Cl2N2O2
• Molecular Weight: 349.2 g/mol

Description

(2E)-N-[4-(acetylamino)phenyl]-3-(2,6-dichlorophenyl)prop-2-enamide, also known as DCP-LA, is a synthetic compound that has been extensively studied for its potential therapeutic applications. DCP-LA belongs to the class of compounds known as phenylpropenamides and has been found to exhibit a range of biological activities.

Scientific Research Applications

Antibacterial Activity

(2E)-N-[4-(acetylamino)phenyl]-3-(2,6-dichlorophenyl)prop-2-enamide and related compounds have been found to exhibit significant antibacterial properties. A study by Strharsky et al. (2022) revealed that various N-arylcinnamamides, including compounds similar to (2E)-N-[4-(acetylamino)phenyl]-3-(2,6-dichlorophenyl)prop-2-enamide, showed potent activity against gram-positive bacteria, including Staphylococcus aureus and methicillin-resistant S. aureus (MRSA) (Strharsky et al., 2022).

Anti-Inflammatory Potential

The compound has also been investigated for its potential in treating inflammation. Hošek et al. (2019) found that N-arylcinnamanilides, a class to which (2E)-N-[4-(acetylamino)phenyl]-3-(2,6-dichlorophenyl)prop-2-enamide belongs, demonstrated notable anti-inflammatory properties, inhibiting NF-κB activation more potently than cinnamic acid (Hošek et al., 2019).

Antimalarial Activity

In the field of antimalarial research, Kos et al. (2022) reported that ring-substituted N-arylcinnamanilides showed significant activity against the malaria-causing Plasmodium falciparum strain. This indicates potential applications in malaria treatment (Kos et al., 2022).

Structural Analysis

Salian et al. (2018) conducted a study focusing on the crystal structures of similar compounds. Their research aids in understanding the molecular geometry and interactions, which is crucial for drug design and development (Salian et al., 2018).

Molecular Docking Studies

A study by Otuokere et al. (2015) utilized molecular docking to analyze the interactions of similar compounds with biological targets. This research is significant for understanding the mode of action of these compounds at a molecular level (Otuokere et al., 2015).